N-(2,5-difluorophenyl)-2-((3-(4-methoxyphenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide

• IUPAC Name: N-(2,5-difluorophenyl)-2-[[2-(4-methoxyphenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H24F2N4O2S/c1-29-11-9-23(10-12-29)27-21(15-3-6-17(31-2)7-4-15)22(28-23)32-14-20(30)26-19-13-16(24)5-8-18(19)25/h3-8,13H,9-12,14H2,1-2H3,(H,26,30)
• InChI Key: RDECNHQGIWLKDS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=C(C=CC(=C3)F)F)C4=CC=C(C=C4)OC
• Molecular Formula: C23H24F2N4O2S
• Molecular Weight: 458.5 g/mol
• CAS No.: 1189697-73-1

Description

N-(2,5-difluorophenyl)-2-((3-(4-methoxyphenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H24F2N4O2S and its molecular weight is 458.53. The purity is usually 95%.
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Scientific Research Applications

Analogous Compound Research

• Research on Difluoroacetamides : Difluoro(trimethylsilyl)acetamides, similar in functional group arrangement to your compound, have been prepared and shown to be precursors for the synthesis of 3,3-difluoroazetidinones. This synthesis route is highlighted as an alternative for producing difluoroazetidinones, which could be of interest in the development of new pharmaceuticals or materials (Bordeau et al., 2006).

• Triazaspirodecanone Derivatives : Compounds containing triazaspirodecanone units, akin to the triazaspiro moiety in your compound, have been explored for their affinity towards the human ORL1 (orphanin FQ/nociceptin) receptor. These studies contribute to the understanding of ligand-receptor interactions and could inform the design of receptor-specific drugs (Röver et al., 2000).

• Anticancer and Antimicrobial Activity : Analogous compounds, specifically N-aryl substituted phenyl acetamide analogs of triazolophthalazines, have been synthesized and evaluated for their anticancer and antimicrobial activities. This research underscores the potential therapeutic applications of structurally related compounds in treating various diseases (Kumar et al., 2019).

• Antiviral Evaluation : Spirothiazolidinone derivatives, which share the spiro and heterocyclic elements with your compound, have been synthesized and assessed for their antiviral activity. The findings from these studies can guide the development of new antiviral agents, leveraging the unique structural features of such compounds (Apaydın et al., 2020).